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Compound of Interest

Compound Name: Histatin 3
CAS No.: 112844-49-2
Cat. No.: B12772732
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Histatins are a family of histidine-rich, cationic peptides found in human saliva that exhibit
potent antimicrobial properties, particularly against the opportunistic fungal pathogen Candida
albicans. Histatin 3 (Hst-3) is one of the most abundant and active members of this family. The
ability to produce recombinant histatin 3 in microbial expression systems like Escherichia coli
offers a cost-effective and scalable method for obtaining large quantities of this promising
therapeutic peptide for research and drug development.

These application notes provide a comprehensive overview and detailed protocols for the
expression, purification, and functional characterization of recombinant histatin 3 in E. coli.

Data Presentation
Table 1: Properties of Recombinant Histatin 3 and
Variants
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Property Value Reference
Expression System E. coli BL21 (DE3) [11(2)
Vector(s) PGEX-3X, pRSET [11[31(2, 4)

) Glutathione S-Transferase
Fusion Tag(s) . . [1]1[3](2, 4)
(GST), Polyhistidine (His-tag)

Calculated Molecular Weight
(reHst3 1-mer)

4,062 Da [11(2)

Purity > 95% [5][6][7](8, 9, 10)

Table 2: Candidacidal Activity of Recombinant Histatin 3

Peptide LD50 (nmol/ml) Notes Reference

Isolated from human

Native Histatin 3 7.2 ) ) [3]1(4)
salivary secretions.

Functionally

Recombinant Histatin
6.8 indistinguishable from [3]1(4)

3 (re-Hst3
( ) native histatin 3.[1]

Recombinant Histatin
3 with repeated Exhibits enhanced

. . 4.1 o - [31(4)
functional domain (re- candidacidal activity.

Hst3rep)

Experimental Protocols & Visualizations
Gene Cloning and Vector Construction

The gene encoding for human histatin 3 is cloned into a suitable E. coli expression vector,
such as a pET or pGEX vector. These vectors often contain an inducible promoter (e.g., T7
promoter) and a fusion tag (e.g., His-tag or GST-tag) to facilitate protein purification.
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Caption: Cloning workflow for inserting the histatin 3 gene into an expression vector.
Protocol 1.1: Cloning Histatin 3 into pET Vector

o Primer Design: Design forward and reverse primers for the histatin 3 coding sequence.
Incorporate restriction enzyme sites (e.g., Ndel and Xhol) that are compatible with the
multiple cloning site of the pET vector.

o PCR Amplification: Perform PCR to amplify the histatin 3 gene using a high-fidelity DNA
polymerase.

 Purification: Purify the PCR product using a PCR purification kit to remove primers, dNTPs,
and polymerase.

» Restriction Digestion: Digest both the purified PCR product and the pET vector with the
selected restriction enzymes (e.g., Ndel and Xhol) according to the manufacturer's protocols.

 Ligation: Ligate the digested histatin 3 gene insert into the linearized pET vector using T4
DNA ligase.

e Transformation into Cloning Strain: Transform the ligation mixture into a suitable cloning
strain of E. coli (e.g., DH5a) and select for transformants on LB agar plates containing the
appropriate antibiotic (e.g., kanamycin for pET-28a).
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 Verification: Isolate plasmid DNA from the resulting colonies and verify the correct insertion
of the histatin 3 gene by restriction digestion and DNA sequencing.

Transformation into Expression Host

Once the recombinant plasmid is verified, it is transformed into an expression strain of E. coli,
such as BL21(DE3), which contains the T7 RNA polymerase gene required for transcription
from the T7 promoter in the pET vector.

Protocol 1.2: Heat Shock Transformation of E. coli BL21(DE3)
e Thaw Cells: Thaw a 50 uL aliquot of competent E. coli BL21(DE3) cells on ice.[5]

e Add Plasmid: Add 1-5 pL (1-100 ng) of the purified recombinant plasmid to the competent
cells.[5]

 Incubate on Ice: Gently mix and incubate the cell-plasmid mixture on ice for 30 minutes.[5]
e Heat Shock: Transfer the tube to a 42°C water bath for exactly 30-45 seconds.[5]
o Recovery on Ice: Immediately place the tube back on ice for 2-5 minutes.[5]

o Outgrowth: Add 950 pL of pre-warmed SOC medium and incubate at 37°C for 1 hour with
shaking (250 rpm).[5]

e Plating: Spread 50-100 pL of the cell culture on LB agar plates containing the appropriate
antibiotic and incubate overnight at 37°C.[5]

Recombinant Protein Expression

Expression of recombinant histatin 3 is induced by the addition of Isopropyl 3-D-1-
thiogalactopyranoside (IPTG), which removes the Lacl repressor from the lac operator, allowing
for the transcription of the T7 RNA polymerase gene.
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Caption: Workflow for the expression of recombinant histatin 3 in E. coli.

Protocol 1.3: IPTG Induction of Recombinant Histatin 3
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 Starter Culture: Inoculate a single colony of transformed E. coli BL21(DES3) into 10 mL of LB
medium containing the appropriate antibiotic. Grow overnight at 37°C with shaking.

e Main Culture: The next day, inoculate 1 L of LB medium (with antibiotic) with the overnight
starter culture.

o Growth: Grow the culture at 37°C with vigorous shaking until the optical density at 600 nm
(OD600) reaches 0.6-0.8.[7]

 Induction: Add IPTG to a final concentration of 0.1-1.0 mM.[7]

o Expression: Reduce the temperature to 18-25°C and continue to incubate for 4-16 hours to
improve protein solubility.

e Harvesting: Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C. Discard
the supernatant.

o Storage: The cell pellet can be stored at -80°C until purification.

Protein Purification

Recombinant histatin 3 is purified from the cell lysate using affinity chromatography, followed
by further purification steps if necessary.

Protocol 1.4: Purification of His-tagged Histatin 3

o Cell Lysis: Resuspend the cell pellet in lysis buffer (50 mM NaH2PO4, 300 mM NacCl, 10 mM
imidazole, pH 8.0) containing lysozyme and a protease inhibitor cocktail. Sonicate the
suspension on ice to lyse the cells.

 Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet the cell
debris. Collect the supernatant.

« Affinity Chromatography:
o Equilibrate a Ni-NTA affinity column with lysis buffer.

o Load the clarified lysate onto the column.
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o Wash the column with wash buffer (50 mM NaH2PO4, 300 mM NacCl, 20 mM imidazole,
pH 8.0) to remove non-specifically bound proteins.

o Elute the His-tagged histatin 3 with elution buffer (50 mM NaH2PO4, 300 mM NacCl, 250
mM imidazole, pH 8.0).

» Fusion Tag Cleavage (Optional): If the fusion tag needs to be removed, digest the eluted
protein with a specific protease (e.g., TEV protease if a TEV cleavage site is present).

o Further Purification (RP-HPLC): For higher purity, the eluted protein can be subjected to
reverse-phase high-performance liquid chromatography (RP-HPLC).[3]

o Use a C18 column and a gradient of acetonitrile in water with 0.1% trifluoroacetic acid
(TFA).[11]

o Collect fractions and analyze for the presence of histatin 3 by SDS-PAGE.

» Buffer Exchange/Lyophilization: Pool the pure fractions and perform buffer exchange into a
suitable storage buffer or lyophilize for long-term storage.

Biological Activity Assay

The antifungal activity of the purified recombinant histatin 3 is assessed using a Candida
albicans killing assay.

Protocol 1.5: Candida albicans Killing Assay

o Prepare C. albicans Culture: Grow C. albicans in a suitable broth (e.g., YPD) overnight at
30°C.

o Cell Suspension: Wash the cells twice with 10 mM sodium phosphate buffer (pH 7.4) and
resuspend them in the same buffer to a concentration of 2.5 x 10”5 cells/mL.[12]

e Incubation with Histatin: In a 96-well plate, mix the cell suspension with serial dilutions of
purified recombinant histatin 3. Incubate for 1-1.5 hours at 37°C with shaking.[12][13]

» Plating: Dilute the cell suspensions and plate a known volume onto Sabouraud dextrose
agar plates.
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e Colony Counting: Incubate the plates for 24-48 hours at 37°C and count the number of
colony-forming units (CFUS).

o Calculate Viability: The percentage of killing is calculated as: [1 - (CFU of treated cells / CFU
of control cells)] x 100.[12]

Mechanism of Action of Histatin 3 on Candida albicans

Histatin 3 exerts its candidacidal effect through a multi-step process that involves initial binding
to the fungal cell surface, followed by membrane permeabilization and internalization.
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Caption: Proposed mechanism of action of histatin 3 against Candida albicans.

The binding of histatin 3 to the C. albicans cell membrane is a critical first step, which is
influenced by the ionic strength of the environment.[14][15] This interaction leads to increased
membrane permeability, resulting in the efflux of essential intracellular ions such as potassium
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(K+) and magnesium (Mg2+).[14] Subsequently, histatin 3 is internalized by the fungal cell,
where it may target intracellular organelles and induce the production of reactive oxygen
species (ROS), ultimately leading to cell death.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Histatin 3 Expression in E. coli]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12772732/docs#application-notes-and-protocols-for-
recombinant-histatin-3-expression-in-e-coli]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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